N-benzyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride

• IUPAC Name: N-[(4-methyl-1,3-thiazol-2-yl)methyl]-1-phenylmethanamine;dihydrochloride
• InChI: InChI=1S/C12H14N2S.2ClH/c1-10-9-15-12(14-10)8-13-7-11-5-3-2-4-6-11;;/h2-6,9,13H,7-8H2,1H3;2*1H
• InChI Key: ZZUSMTWBCSLQJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)CNCC2=CC=CC=C2.Cl.Cl
• Molecular Formula: C12H16Cl2N2S
• Molecular Weight: 291.2 g/mol

Description

“N-benzyl-1-(4-methyl-1,3-thiazol-5-yl)methanamine dihydrochloride” is a chemical compound with the CAS Number: 1269053-96-4. It has a molecular weight of 291.24. The compound is a solid at room temperature.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. These molecules were synthesized in high yields by direct coupling of 2-aminobenzothiazole with carboxylic acids under the catalysis of 1-hydroxybenzotriazole (HOBt) and 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide hydrochloride (EDCl).

Molecular Structure Analysis

The InChI code for the compound is 1S/C12H14N2S.2ClH/c1-10-12(15-9-14-10)8-13-7-11-5-3-2-4-6-11;;/h2-6,9,13H,7-8H2,1H3;2*1H. This indicates that the compound contains a benzyl group attached to a 4-methyl-1,3-thiazol-5-yl)methanamine moiety, and it is a dihydrochloride salt.

Physical And Chemical Properties Analysis

“N-benzyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride” is a solid at room temperature. It has a molecular weight of 291.24.

Scientific Research Applications

• Synthesis and Characterization of Novel Compounds : A study by Vishwanathan and Gurupadayya (2014) focused on synthesizing novel N-(1H-benzo[d]imidazol-2-yl)methyl-5-[(hetero)aryl-1,3,4-oxadiazol-2yl]methanamine derivatives, which are structurally related to N-benzyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride. These compounds were characterized by various spectroscopic methods, suggesting their potential for further scientific research applications (Vishwanathan & Gurupadayya, 2014).

• Antimicrobial Activities : Barot, Manna, and Ghate (2017) synthesized novel benzimidazole derivatives, including compounds structurally similar to N-benzyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride. They evaluated these compounds for antibacterial and antifungal activities, with some showing promising results (Barot, Manna, & Ghate, 2017).

• Cytotoxic Activity Against Cancer Cell Lines : Ramazani et al. (2014) conducted a study on a series of N-benzyl-1-(5-aryl-1,3,4-oxadiazol-2-yl)-1-(1H-pyrrol-2-yl)methanamines, which are closely related to N-benzyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride. They discovered that some of these compounds exhibited significant cytotoxic activity against various cancer cell lines (Ramazani et al., 2014).

• Corrosion Inhibition Properties : Yadav, Sarkar, and Purkait (2015) researched amino acid compounds similar to N-benzyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride for their potential as corrosion inhibitors for N80 steel in HCl solution. Their electrochemical and theoretical approaches demonstrated the effectiveness of these compounds in this application (Yadav, Sarkar, & Purkait, 2015).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit a broad spectrum of biological activities .

Mode of Action

Thiazole derivatives have been reported to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This could potentially impact the bioavailability of the compound.

Result of Action

Thiazole derivatives have been reported to exhibit a broad range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

The solubility of thiazole derivatives in various solvents suggests that the compound’s action, efficacy, and stability could potentially be influenced by the solvent environment .